Cas no 160342-61-0 (4,5-Dimethoxy-2-nitro-DL-phenylalanine)

• Product Name: 4,5-Dimethoxy-2-nitro-DL-phenylalanine
• CAS No: 160342-61-0
• MF: C₁₁H₁₄N₂O₆
• MW: 270.238663196564
• MDL: MFCD05228034
• CID: 4610782
• Update Time: 2025-05-21

4,5-Dimethoxy-2-nitro-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-nitro-DL-phenylalanine

• MDL： MFCD05228034
• Inchi： 1S/C11H14N2O6/c1-18-9-4-6(3-7(12)11(14)15)8(13(16)17)5-10(9)19-2/h4-5,7H,3,12H2,1-2H3,(H,14,15)/t7-/m0/s1
• InChI Key： UCRRYHDJELNHTQ-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(OC)=C(OC)C=C1[N+]([O-])=O)N

Additional information on 4,5-Dimethoxy-2-nitro-DL-phenylalanine

Research Brief on 4,5-Dimethoxy-2-nitro-DL-phenylalanine (CAS: 160342-61-0): Recent Advances and Applications

The compound 4,5-Dimethoxy-2-nitro-DL-phenylalanine (CAS: 160342-61-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the development of enzyme inhibitors and probes for biological systems.

One of the key areas of interest is the compound's utility in the synthesis of nitroaromatic derivatives, which are known for their diverse pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,5-Dimethoxy-2-nitro-DL-phenylalanine serves as a precursor for the development of novel tyrosine kinase inhibitors. The study utilized computational docking and in vitro assays to validate its binding affinity towards specific kinase targets, suggesting its potential in cancer therapy. The researchers also noted the compound's stability under physiological conditions, which enhances its suitability for further drug development.

In addition to its role in kinase inhibition, recent research has explored the compound's application in fluorescence labeling and imaging. A study in ACS Chemical Biology (2024) reported the successful incorporation of 4,5-Dimethoxy-2-nitro-DL-phenylalanine into peptide sequences, enabling the visualization of cellular processes in real-time. The nitro group in the compound was found to enhance photostability, making it a promising candidate for long-term imaging studies. This advancement opens new avenues for studying protein-protein interactions and intracellular signaling pathways.

Another notable development is the use of 4,5-Dimethoxy-2-nitro-DL-phenylalanine in the design of prodrugs. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into a prodrug system activated by nitroreductases, which are overexpressed in hypoxic tumor environments. The prodrug demonstrated selective cytotoxicity towards cancer cells, with minimal effects on healthy tissues. This targeted approach could significantly reduce the side effects associated with conventional chemotherapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. A review in Current Opinion in Chemical Biology (2024) emphasized the need for further studies to address issues such as bioavailability and metabolic stability. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4,5-Dimethoxy-2-nitro-DL-phenylalanine (CAS: 160342-61-0) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from kinase inhibition to imaging and prodrug development, underscoring its versatility. Future research should focus on overcoming existing limitations and expanding its therapeutic potential. This brief highlights the compound's significance and provides a foundation for further exploration in the field.